Cas no 941928-12-7 (N-(2-chlorophenyl)methyl-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941928-12-7
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 6265473
• PubChem ID: 16906931
• Update Time: 2025-07-16

N-(2-chlorophenyl)methyl-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-5-methylfuro3,2-bpyridine-2-carboxamide
• F2348-0201
• N-(2-chlorobenzyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• N-[(2-chlorophenyl)methyl]-5-methylfuro[3,2-b]pyridine-2-carboxamide
• AKOS025312917
• 941928-12-7

• Inchi： 1S/C16H13ClN2O2/c1-10-6-7-14-13(19-10)8-15(21-14)16(20)18-9-11-4-2-3-5-12(11)17/h2-8H,9H2,1H3,(H,18,20)
• InChI Key： ZWKMCHNEEBMNOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1=CC2=C(C=CC(C)=N2)O1)=O

Computed Properties

• Exact Mass: 300.0665554g/mol
• Monoisotopic Mass: 300.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-chlorophenyl)methyl-5-methylfuro3,2-bpyridine-2-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941928-12-7)

N-(2-chlorophenyl)methyl-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941928-12-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furopyridine backbone and chlorophenyl substitution, is often explored for its potential bioactive properties. Researchers are particularly interested in its molecular interactions, which could pave the way for novel applications in drug discovery and material science.

The structural complexity of N-(2-chlorophenyl)methyl-5-methylfuro[3,2-b]pyridine-2-carboxamide makes it a subject of interest in computational chemistry and QSAR (Quantitative Structure-Activity Relationship) studies. Its heterocyclic framework is analogous to several clinically relevant molecules, which has led to investigations into its potential as a scaffold for kinase inhibitors or GPCR modulators. These studies align with current trends in precision medicine and targeted therapy, areas highly searched by professionals in the biotech sector.

From a synthetic chemistry perspective, the preparation of CAS No. 941928-12-7 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or amide bond formation techniques. The compound’s lipophilicity and hydrogen-bonding capacity are critical parameters for its solubility and bioavailability, topics frequently queried in drug formulation forums. Recent publications have highlighted its utility in high-throughput screening libraries, addressing the growing demand for diverse chemical space in early-stage drug development.

Environmental and regulatory considerations for N-(2-chlorophenyl)methyl-5-methylfuro[3,2-b]pyridine-2-carboxamide are also under scrutiny. With increasing focus on green chemistry and sustainable synthesis, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global searches for eco-friendly chemical processes, a hot topic in both academic and industrial circles.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques widely discussed in analytical chemistry communities. Its stability under various pH and temperature conditions is another area of exploration, particularly for those investigating long-term storage solutions for specialty chemicals.

In summary, CAS No. 941928-12-7 represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural features and potential applications resonate with contemporary research priorities, making it a recurring subject in scientific literature and patent filings. As the demand for tailored molecular architectures grows, compounds like this will likely remain at the forefront of innovation.